Cas no 2549047-95-0 (4-ethyl-6-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine)

• Product Name: 4-ethyl-6-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine
• CAS No: 2549047-95-0
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 5314571
• PubChem ID: 154830469
• Update Time: 2025-05-30

4-ethyl-6-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-6-[3-(1H-imidazol-1-ylmethyl)-1-azetidinyl]pyrimidine
• F6676-9834
• 2549047-95-0
• 4-ethyl-6-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine
• AKOS040715440

• Inchi： 1S/C13H17N5/c1-2-12-5-13(16-9-15-12)18-7-11(8-18)6-17-4-3-14-10-17/h3-5,9-11H,2,6-8H2,1H3
• InChI Key： MQFAKKIOAJYDSN-UHFFFAOYSA-N
• SMILES： N1(C2C=C(CC)N=CN=2)CC(CN2C=NC=C2)C1

Computed Properties

• Exact Mass: 243.14839556g/mol
• Monoisotopic Mass: 243.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 484.7±30.0 °C(Predicted)
• pka: 7.08±0.28(Predicted)

Additional information on 4-ethyl-6-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}pyrimidine

4-Ethyl-6-{3-[ (1H-imidazol-1-yl)methyl ]azetidin -1 - yl }pyrimidine (CAS No: 2549047 -95 -0)

The compound4-Ethyl-6-{3-[ (1H-imidazol -1 - yl )methyl ]azetidin -1 - yl }pyrimidine, identified by the CAS registry number2549047 -95 -0, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The molecule features a pyrimidine ring system, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3, substituted with specific functional groups that confer unique properties.

The substituents on the pyrimidine ring in this compound include an ethyl group at position 4 and a more complex group at position 6. The group at position 6 is a azetidin ring, which is a four-membered nitrogen-containing ring, further substituted with an imidazole moiety through a methylene bridge. The imidazole group, a five-membered aromatic heterocycle with two nitrogen atoms, adds to the molecule's complexity and potential for hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of small-molecule inhibitors for various therapeutic targets. For instance, pyrimidine derivatives have been explored as potential inhibitors of kinase enzymes, which are crucial in cell signaling pathways and are often overactive in cancer cells. The presence of the azetidine ring and imidazole group in this compound suggests that it may exhibit unique binding affinities to specific protein targets, making it a promising candidate for further investigation.

In addition to its potential in drug discovery, this compound may also find applications in materials science due to its rigid structure and conjugated system. Pyrimidine derivatives are known to exhibit interesting electronic properties, which could be exploited in the development of organic semiconductors or optoelectronic materials. The substitution pattern of this compound could influence its optical properties, such as absorption and emission spectra, making it suitable for applications in light-emitting diodes (LEDs) or photovoltaic devices.

From a synthetic perspective, the construction of such a complex molecule requires advanced organic synthesis techniques. The synthesis likely involves multi-step processes, including nucleophilic substitutions, cyclizations, and coupling reactions. The use of protecting groups and precise control over reaction conditions would be essential to achieve the desired stereochemistry and regioselectivity.

Furthermore, computational studies using molecular modeling tools could provide insights into the conformational flexibility and binding modes of this compound when interacting with biological targets. Docking studies could help identify potential binding sites on proteins or enzymes where this compound might exert its effects.

In conclusion,4-Ethyl -6-{3-[ (1H-imidazol -1 - yl )methyl ]azetidin -1 - yl }pyrimidine (CAS No: 2549047 -95 -0) represents an intriguing example of a heterocyclic compound with diverse potential applications across multiple disciplines. Its unique structure suggests that it could serve as a valuable lead compound in drug discovery or as a building block for advanced materials research.